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Compound of Interest

Compound Name: Guanylthiourea

Cat. No.: B104047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of guanylthiourea
from dicyandiamide and hydrogen sulfide. Guanylthiourea is a key intermediate in the

synthesis of various pharmaceuticals and other specialty chemicals. This document details the

underlying chemical principles, experimental protocols, and quantitative data to support

research and development in this area.

Introduction
Guanylthiourea, also known as aminosinylthiourea, is a versatile molecule with a range of

applications in medicinal chemistry and materials science. Its synthesis from readily available

starting materials like dicyandiamide and hydrogen sulfide has been a subject of interest. The

reaction involves the addition of hydrogen sulfide to one of the nitrile groups of dicyandiamide.

While the fundamental reaction is straightforward, optimizing the yield and purity requires

careful control of reaction conditions and may involve the use of catalysts and specific solvent

systems. This guide explores two primary synthetic routes: an aqueous-based method and a

more recent approach utilizing an organic solvent with catalytic additives.
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The core chemical transformation in the synthesis of guanylthiourea is the nucleophilic

addition of hydrogen sulfide to a nitrile group of dicyandiamide.
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Dissolve Dicyandiamide in Water

Pass H2S gas through the solution at 65-75°C

Cool to 45°C

Make alkaline with NaOH

Filter to remove impurities

Cool to 0°C to crystallize

Collect crude product by filtration

Wash with ice water

Recrystallize from methanol or hot water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Suspend Dicyandiamide in N-methylpyrrolidone (NMP) and Toluene

Add catalytic amount of Tributylamine

Heat to 70-90°C

Introduce H2S gas

Cool the reaction mixture

Filter the addition product

Decompose the addition product with hot toluene

Filter to isolate pure guanylthiourea
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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